2-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}-4,6-diiodophenol

• IUPAC Name: 2-[[ethyl(2-methylprop-2-enyl)amino]methyl]-4,6-diiodophenol
• InChI: InChI=1S/C13H17I2NO/c1-4-16(7-9(2)3)8-10-5-11(14)6-12(15)13(10)17/h5-6,17H,2,4,7-8H2,1,3H3
• InChI Key: YTMMAYMUDNBLQN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=C(C(=CC(=C1)I)I)O)CC(=C)C
• Molecular Formula: C13H17I2NO
• Molecular Weight: 457.09 g/mol

Description

2-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}-4,6-diiodophenol, also known as compound A, is a chemical compound that has been studied extensively in scientific research. It is a halogenated phenol derivative that has shown potential in various applications, including as an antiseptic, anesthetic, and anti-inflammatory agent. In

Scientific Research Applications

Compound A has shown potential in various scientific research applications. It has been studied as an antiseptic agent, with research demonstrating its effectiveness against a range of microorganisms, including bacteria and fungi. It has also been studied as an anesthetic agent, with research indicating its ability to induce anesthesia in animals. Additionally, 2-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}-4,6-diiodophenol A has shown anti-inflammatory properties, making it a potential treatment option for inflammatory conditions.

Mechanism of Action

The exact mechanism of action of 2-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}-4,6-diiodophenol A is not fully understood, but research has provided some insights. It is believed that this compound A works by disrupting the cell membrane of microorganisms, leading to their death. Additionally, it is thought to affect the ion channels in nerve cells, leading to anesthesia. The anti-inflammatory properties of this compound A are thought to be due to its ability to inhibit the production of inflammatory molecules.
Biochemical and Physiological Effects:
Compound A has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to induce anesthesia and reduce pain sensitivity. It has also been shown to have anti-inflammatory effects, reducing inflammation in animal models. Additionally, research has demonstrated its effectiveness as an antiseptic agent, with studies showing its ability to kill a range of microorganisms.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}-4,6-diiodophenol A in lab experiments is its potency. It has been shown to be effective at low concentrations, making it a cost-effective option for researchers. Additionally, its stability and ease of synthesis make it a viable option for large-scale experiments. However, one limitation of using this compound A is its potential toxicity. While it has been shown to be safe at low concentrations, high doses could be harmful. Researchers must take precautions to ensure the safety of themselves and their subjects when working with this this compound.

Future Directions

There are several potential future directions for research on 2-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}-4,6-diiodophenol A. One area of interest is its potential as a treatment for inflammatory conditions. Further research could explore its effectiveness in treating specific inflammatory diseases. Additionally, research could investigate the potential of this compound A as an anesthetic agent, with the goal of developing a safer and more effective anesthetic for use in humans. Finally, research could explore the potential of this compound A in combination with other 2-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}-4,6-diiodophenols, with the goal of developing more effective treatments for various conditions.
Conclusion:
In conclusion, this compound A is a halogenated phenol derivative that has shown potential in various scientific research applications. Its synthesis method has been optimized to produce high yields and purity, making it a viable option for research. While its mechanism of action is not fully understood, research has provided insights into its potential applications as an antiseptic, anesthetic, and anti-inflammatory agent. Future research could explore its potential in these areas and others, with the goal of developing more effective treatments for various conditions.

Synthesis Methods

The synthesis of 2-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}-4,6-diiodophenol A involves the reaction of 2,4,6-triiodophenol with formaldehyde and N-ethyl-N-(2-methyl-2-propen-1-yl)amine. The reaction yields this compound A, which can be purified through crystallization or column chromatography. The synthesis of this compound A has been optimized to produce high yields and purity, making it a viable option for scientific research and potential applications.